Cas no 792905-33-0 (Benzenemethanamine,4-(4,5-dihydro-1-methyl-1H-imidazol-2-yl)-N-methyl-)

• Product Name: Benzenemethanamine,4-(4,5-dihydro-1-methyl-1H-imidazol-2-yl)-N-methyl-
• CAS No: 792905-33-0
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 556048
• PubChem ID: 45096857
• Update Time: 2025-04-19

Benzenemethanamine,4-(4,5-dihydro-1-methyl-1H-imidazol-2-yl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,4-(4,5-dihydro-1-methyl-1H-imidazol-2-yl)-N-methyl-
• Benzenemethanamine, 4-(4,5-dihydro-1-methyl-1H-imidazol-2-yl)-N-methyl- (9CI)
• N-methyl-1-[4-(1-methyl-4,5-dihydroimidazol-2-yl)phenyl]methanamine
• SCHEMBL4034393
• 792905-33-0
• N-Methyl-1-[4-(1-methyl-4,5-dihydro-1H-imidazol-2-yl)phenyl]methanamine
• N-Methyl-1-(4-(1-methyl-4,5-dihydro-1H-imidazol-2-yl)phenyl)methanamine
• DTXSID10667527

• Inchi： 1S/C12H17N3/c1-13-9-10-3-5-11(6-4-10)12-14-7-8-15(12)2/h3-6,13H,7-9H2,1-2H3
• InChI Key： JDDOLPGPLYHJJH-UHFFFAOYSA-N
• SMILES： N1(C)C(C2C=CC(CNC)=CC=2)=NCC1

Computed Properties

• Exact Mass: 203.142
• Monoisotopic Mass: 203.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6A^2
• XLogP3: 0.4